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Compound of Interest

Compound Name: Closantel-13C6

Cat. No.: B8818649 Get Quote

Introduction

Closantel is a salicylanilide anthelmintic agent widely used in veterinary medicine to treat

parasitic infections in livestock. Due to its use in pasture-raised animals, there is a potential for

closantel to enter the environment through excretion.[1] Consequently, monitoring for its

presence in environmental water bodies is crucial to assess potential ecological risks.

Closantel-13C6, a stable isotope-labeled analog of closantel, serves as an ideal internal

standard for quantitative analysis, enhancing the accuracy and precision of analytical methods

by correcting for matrix effects and variations during sample preparation and analysis.

These application notes provide a detailed protocol for the determination of closantel in

environmental water samples using solid-phase extraction (SPE) followed by liquid

chromatography-tandem mass spectrometry (LC-MS/MS), with Closantel-13C6 as an internal

standard.

Analyte Information

Compound Chemical Formula Molecular Weight ( g/mol )

Closantel C22H14Cl2I2N2O2 663.08

Closantel-13C6 C16 13C6 H14Cl2I2N2O2 669.08
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The overall workflow for the analysis of closantel in environmental water samples is depicted

below.
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Sample Preparation
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Solid-Phase Extraction (SPE) Protocol

Start

Condition Cartridge
(Methanol & Water)

Load Water Sample
(Fortified with Closantel-13C6)

Wash Cartridge
(Water)

Elute Analytes
(5% Formic Acid in Acetonitrile)

Evaporate to Dryness

Reconstitute in Mobile Phase

Ready for LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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